Cas no 2229629-57-4 (5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine
• CAS No: 2229629-57-4
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 6264966
• PubChem ID: 165970763
• Update Time: 2025-06-09

5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine
• 2229629-57-4
• EN300-1799528

• Inchi： 1S/C10H8F2N2O2/c1-15-10-5(2-3-6(11)8(10)12)9-7(13)4-14-16-9/h2-4H,13H2,1H3
• InChI Key： QPLPEBABPDISQV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1=C(C=NO1)N)F

Computed Properties

• Exact Mass: 226.05538383g/mol
• Monoisotopic Mass: 226.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine

Introduction to 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2229629-57-4)

5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine, a compound with the CAS number 2229629-57-4, is a novel and promising molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2-oxazole ring and a substituted phenyl group with difluoro and methoxy functionalities. These characteristics make it an intriguing candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The molecular structure of 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine is composed of a 1,2-oxazole core, which is known for its stability and biological activity. The presence of the difluoro and methoxy groups on the phenyl ring adds to its pharmacological profile by enhancing its lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's bioavailability and efficacy in vivo.

Recent studies have explored the potential therapeutic applications of 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine. One notable area of research is its activity as a modulator of neurotransmitter systems. Specifically, this compound has shown promising results in modulating serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and anxiety. In preclinical studies, it has demonstrated significant antidepressant-like effects in animal models, suggesting its potential as a novel antidepressant agent.

In addition to its neuropharmacological properties, 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine has also been investigated for its anticancer potential. Research has indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. These findings have sparked interest in further exploring its potential as an anticancer agent in clinical settings.

The synthesis of 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 3,4-difluoroanisole with an appropriate oxazole precursor under controlled conditions. The resulting compound is then purified using techniques such as column chromatography to ensure high purity levels suitable for pharmaceutical applications.

The pharmacokinetic properties of 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it shows minimal toxicity at therapeutic concentrations, which is a crucial factor for its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine in human subjects. Early phase I trials have demonstrated that it is well-tolerated with no serious adverse events reported at tested doses. Phase II trials are focusing on specific indications such as major depressive disorder and advanced solid tumors to further validate its therapeutic potential.

In conclusion, 5-(3,4-difluoro-2-methoxyphenyl)-1,2-oxazol-4-amine (CAS No. 2229629-57-4) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both neurological and oncological fields. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.